N-[(1R)-1-(4-chlorophenyl)ethyl]acetamide
N-[(1R)-1-(4-chlorophenyl)ethyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
186296-21-9
VCID:
VC20925869
InChI:
InChI=1S/C10H12ClNO/c1-7(12-8(2)13)9-3-5-10(11)6-4-9/h3-7H,1-2H3,(H,12,13)/t7-/m1/s1
SMILES:
CC(C1=CC=C(C=C1)Cl)NC(=O)C
Molecular Formula:
C10H12ClNO
Molecular Weight:
197.66 g/mol
N-[(1R)-1-(4-chlorophenyl)ethyl]acetamide
CAS No.: 186296-21-9
Cat. No.: VC20925869
Molecular Formula: C10H12ClNO
Molecular Weight: 197.66 g/mol
* For research use only. Not for human or veterinary use.
![N-[(1R)-1-(4-chlorophenyl)ethyl]acetamide - 186296-21-9](/images/no_structure.jpg)
Specification
| CAS No. | 186296-21-9 |
|---|---|
| Molecular Formula | C10H12ClNO |
| Molecular Weight | 197.66 g/mol |
| IUPAC Name | N-[(1R)-1-(4-chlorophenyl)ethyl]acetamide |
| Standard InChI | InChI=1S/C10H12ClNO/c1-7(12-8(2)13)9-3-5-10(11)6-4-9/h3-7H,1-2H3,(H,12,13)/t7-/m1/s1 |
| Standard InChI Key | HGKOQCMPYYZGCI-SSDOTTSWSA-N |
| Isomeric SMILES | C[C@H](C1=CC=C(C=C1)Cl)NC(=O)C |
| SMILES | CC(C1=CC=C(C=C1)Cl)NC(=O)C |
| Canonical SMILES | CC(C1=CC=C(C=C1)Cl)NC(=O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator